5-(3-Acetylaminophenyl)-2-formylphenol, 95%

• IUPAC Name: N-[3-(4-formyl-3-hydroxyphenyl)phenyl]acetamide
• InChI: InChI=1S/C15H13NO3/c1-10(18)16-14-4-2-3-11(7-14)12-5-6-13(9-17)15(19)8-12/h2-9,19H,1H3,(H,16,18)
• InChI Key: KRWXALUNXPYHMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=C(C=C2)C=O)O
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID10685221
• Molecular Weight: 255.27 g/mol
• CAS RN: 1262003-88-2

Description

5-(3-Acetylaminophenyl)-2-formylphenol, 95% (5-APF-95) is a phenolic compound widely used in the scientific community for a variety of applications. It is a derivative of phenol, which is a common organic compound found in many natural products. 5-APF-95 is used in the synthesis of other compounds, as well as for the study of its biochemical and physiological effects.

Scientific Research Applications

5-(3-Acetylaminophenyl)-2-formylphenol, 95% is used in a variety of scientific research applications, including the study of its biochemical and physiological effects. It is also used as a reagent in the synthesis of other compounds, such as dyes and pharmaceuticals. Additionally, 5-(3-Acetylaminophenyl)-2-formylphenol, 95% has been used as a biomarker to measure the levels of other compounds in biological systems.

Mechanism of Action

The mechanism of action of 5-(3-Acetylaminophenyl)-2-formylphenol, 95% is not fully understood. However, it is believed to act as a substrate for enzymes involved in the metabolism of other compounds, such as drugs and other organic molecules. Additionally, 5-(3-Acetylaminophenyl)-2-formylphenol, 95% has been shown to inhibit the activity of certain enzymes, such as those involved in drug metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Acetylaminophenyl)-2-formylphenol, 95% are not fully understood. However, it has been shown to have an effect on the activity of certain enzymes, such as those involved in drug metabolism. Additionally, 5-(3-Acetylaminophenyl)-2-formylphenol, 95% has been shown to have an effect on the metabolism of other compounds, such as drugs and other organic molecules.

Advantages and Limitations for Lab Experiments

5-(3-Acetylaminophenyl)-2-formylphenol, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize and purify. Additionally, it is a relatively stable compound, so it can be stored and used for extended periods of time. However, 5-(3-Acetylaminophenyl)-2-formylphenol, 95% is a relatively toxic compound, so it should be handled with care and appropriate safety measures.

Future Directions

There are several potential future directions for the use of 5-(3-Acetylaminophenyl)-2-formylphenol, 95%. One potential direction is the development of new drugs and other compounds based on its structure. Additionally, further research into its biochemical and physiological effects could lead to new applications. Additionally, further research into its mechanism of action could lead to a better understanding of its effects on other compounds. Finally, further research into its synthesis could lead to more efficient methods of production.

Synthesis Methods

5-(3-Acetylaminophenyl)-2-formylphenol, 95% can be synthesized by a variety of methods, including the reaction of 3-acetylaminophenol with formaldehyde in an alkaline medium. This reaction is followed by a series of purification steps, including extraction, distillation, and crystallization. The final product is a white, crystalline solid with a purity of 95%.